Cas no 100200-86-0 (Benzene, 1,6-heptadiynyl-)

• Product Name: Benzene, 1,6-heptadiynyl-
• CAS No: 100200-86-0
• MF: C₁₃H₁₂
• MW: 168.234383583069
• CID: 1124971
• Update Time: 2024-07-27

Benzene, 1,6-heptadiynyl- Chemical and Physical Properties

Names and Identifiers

• Benzene, 1,6-heptadiynyl-
• 1-(hepta-1,6-diyn-1-yl)benzene
• Benzene, 1,6-heptadiyn-1-yl-

• Inchi： 1S/C13H12/c1-2-3-4-5-7-10-13-11-8-6-9-12-13/h1,6,8-9,11-12H,3-5H2
• InChI Key： AFPWUBOLSHOAKO-UHFFFAOYSA-N
• SMILES： C1(C#CCCCC#C)=CC=CC=C1

Computed Properties

• Exact Mass: 168.09396

Experimental Properties

• Density: 0.97±0.1 g/cm3(Predicted)
• Boiling Point: 268.6±23.0 °C(Predicted)
• PSA: 0